Cas no 73242-07-6 (Ethanone, 1-[4-(methylthio)phenyl]-2-phenyl-)

• Product Name: Ethanone, 1-[4-(methylthio)phenyl]-2-phenyl-
• CAS No: 73242-07-6
• MF: C₁₅H₁₄OS
• MW: 242.336062908173
• MDL: MFCD06201634
• CID: 1759837
• PubChem ID: 2760088
• Update Time: 2025-10-14

Ethanone, 1-[4-(methylthio)phenyl]-2-phenyl- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-[4-(methylthio)phenyl]-2-phenyl-
• 1-(4-methylsulfanylphenyl)-2-phenylethanone
• 1-[4-(methylsulfanyl)phenyl]-2-phenylethanone
• 1-(4-Methylsulfanyl-phenyl)-2-phenyl-ethanone
• DTXSID20375020
• 73242-07-6
• 1-(4-Methylthiophenyl)-2-phenyl-ethanone
• XTSWQXIWFZTMJR-UHFFFAOYSA-N
• SCHEMBL3939694
• STL301478
• AKOS017559889
• 1-(4-(methylthio)phenyl)-2-phenylethanone
• 1-(4-Methylsulfanylphenyl)-2-phenyl-1-ethanone
• 2-phenyl-1-(4-methylthiophenyl)ethanone

• MDL： MFCD06201634
• Inchi： 1S/C15H14OS/c1-17-14-9-7-13(8-10-14)15(16)11-12-5-3-2-4-6-12/h2-10H,11H2,1H3
• InChI Key： XTSWQXIWFZTMJR-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC(=CC=1)C(CC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 242.07653624g/mol
• Monoisotopic Mass: 242.07653624g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 42.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes Stilbenes
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes

Additional information on Ethanone, 1-[4-(methylthio)phenyl]-2-phenyl-

Recent Advances in the Study of Ethanone, 1-[4-(methylthio)phenyl]-2-phenyl- (CAS: 73242-07-6) in Chemical Biology and Pharmaceutical Research

Ethanone, 1-[4-(methylthio)phenyl]-2-phenyl- (CAS: 73242-07-6) is a chemical compound that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has been the subject of various studies aimed at exploring its biological activities, synthetic pathways, and therapeutic potential. The following sections provide a comprehensive overview of the latest research findings related to this compound, highlighting its significance in the field.

Recent studies have focused on the synthesis and structural optimization of Ethanone, 1-[4-(methylthio)phenyl]-2-phenyl-. Researchers have developed novel synthetic routes to improve the yield and purity of the compound, which is crucial for its application in drug discovery. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm the structure and purity of the synthesized compound. These efforts have paved the way for further investigations into its biological properties.

In the realm of biological activity, Ethanone, 1-[4-(methylthio)phenyl]-2-phenyl- has demonstrated promising results in preliminary in vitro and in vivo studies. The compound has shown potential as an inhibitor of specific enzymes involved in inflammatory pathways, suggesting its possible use in the treatment of inflammatory diseases. Additionally, its interaction with cellular receptors has been explored, revealing mechanisms that could be leveraged for targeted therapies. These findings underscore the compound's versatility and its potential as a lead molecule in drug development.

Another area of interest is the compound's role in chemical biology, where it has been used as a probe to study protein-ligand interactions. Its unique chemical structure allows it to bind selectively to certain proteins, making it a valuable tool for understanding molecular mechanisms and identifying new drug targets. Recent studies have utilized Ethanone, 1-[4-(methylthio)phenyl]-2-phenyl- in high-throughput screening assays, further expanding its utility in biomedical research.

Despite these advancements, challenges remain in the development of Ethanone, 1-[4-(methylthio)phenyl]-2-phenyl- as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further research. Ongoing studies are focusing on structural modifications to enhance its pharmacokinetic properties while retaining its biological activity. Collaborative efforts between chemists, biologists, and pharmacologists are essential to overcome these hurdles and unlock the full potential of this compound.

In conclusion, Ethanone, 1-[4-(methylthio)phenyl]-2-phenyl- (CAS: 73242-07-6) represents a promising candidate in chemical biology and pharmaceutical research. Its diverse biological activities and applications in drug discovery highlight its importance in the field. Continued research and development efforts are expected to yield new insights and opportunities for leveraging this compound in the treatment of various diseases. The integration of multidisciplinary approaches will be key to advancing our understanding and utilization of Ethanone, 1-[4-(methylthio)phenyl]-2-phenyl- in the years to come.